Cas no 1018163-88-6 (2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one)

• Product Name: 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one
• CAS No: 1018163-88-6
• MF: C₁₁H₁₂F₃N₃O
• MW: 259.227692604065
• MDL: MFCD09834199
• CID: 3159227
• PubChem ID: 135646646
• Update Time: 2025-06-13

2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-4-(trifluoromethyl)-2,7-dihydro-6H-pyrazolo[3,4-b]pyridi n-6-one
• 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one
• TQB16388
• EN300-231806
• 2-Isobutyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6(7H)-one
• 2-(2-METHYLPROPYL)-4-(TRIFLUOROMETHYL)-7H-PYRAZOLO[3,4-B]PYRIDIN-6-ONE
• 2-(2-methylpropyl)-4-(trifluoromethyl)-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• 2-ISOBUTYL-4-(TRIFLUOROMETHYL)-2,7-DIHYDRO-6H-PYRAZOLO[3,4-B]PYRIDIN-6-ON+
• AKOS005168602
• 1018163-88-6
• 2-isobutyl-4-(trifluoromethyl)-7H-pyrazolo[3,4-b]pyridin-6-one
• 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
• STK352705

• MDL： MFCD09834199
• Inchi： 1S/C11H12F3N3O/c1-6(2)4-17-5-7-8(11(12,13)14)3-9(18)15-10(7)16-17/h3,5-6H,4H2,1-2H3,(H,15,16,18)
• InChI Key： PTZPRYMBAUHKCP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2C1=CN(CC(C)C)N=2)=O)(F)F

Computed Properties

• Exact Mass: 259.09324650Da
• Monoisotopic Mass: 259.09324650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one

Comprehensive Overview of 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018163-88-6)

2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018163-88-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of a trifluoromethyl group and a 2-methylpropyl substituent enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in CAS No. 1018163-88-6 due to its potential as a building block for kinase inhibitors and other therapeutic agents. The compound's pyrazolo[3,4-b]pyridine core is a privileged scaffold in drug design, often associated with anti-inflammatory, antiviral, and anticancer properties. This aligns with current trends in precision medicine and targeted therapies, where heterocyclic compounds play a pivotal role.

The synthesis of 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for efficient and scalable synthetic methods. These innovations are particularly relevant in the context of sustainable chemistry, a hot topic among researchers and industry professionals.

From an analytical perspective, CAS No. 1018163-88-6 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are critical for its application in high-throughput screening and lead optimization. The compound's physicochemical properties, such as solubility and stability, are also extensively studied to facilitate its integration into formulation development.

Beyond pharmaceuticals, 2-(2-methylpropyl)-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one has potential applications in agrochemicals, particularly in the design of novel pesticides and herbicides. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, making this compound a valuable asset in addressing global challenges like crop protection and food security. This aligns with the increasing focus on sustainable agriculture and environmentally friendly pest control solutions.

In summary, CAS No. 1018163-88-6 represents a versatile and highly functionalized compound with broad applicability in life sciences. Its unique structure and properties make it a subject of ongoing research, particularly in the fields of drug discovery and agrochemical innovation. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in health and agriculture.